Cas no 1005293-57-1 (1-cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine)

• Product Name: 1-cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
• CAS No: 1005293-57-1
• MF: C₁₆H₁₆ClN₅O₂S
• MW: 377.848540306091
• CID: 6021108
• PubChem ID: 135705990
• Update Time: 2025-06-08

1-cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
• KMWZGOSOLZNVSW-UHFFFAOYSA-N
• F2085-0151
• CCG-196494
• AKOS002053469
• 2-[[1-(4-chlorophenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]-N-propan-2-ylacetamide
• 1005293-57-1
• 2-((1-(4-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-isopropylacetamide

• Inchi： 1S/C16H16ClN5O2S/c1-9(2)19-13(23)8-25-16-20-14-12(15(24)21-16)7-18-22(14)11-5-3-10(17)4-6-11/h3-7,9,18H,8H2,1-2H3,(H,19,23)
• InChI Key： ZXSSVTDMQXBTLH-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)CSC1=NC(=O)C2=CNN(C3=CC=C(Cl)C=C3)C2=N1

Computed Properties

• Exact Mass: 377.0713236g/mol
• Monoisotopic Mass: 377.0713236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 1-cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine

Research Brief on 1-cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine (CAS: 1005293-57-1)

In recent years, the compound 1-cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine (CAS: 1005293-57-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyrimidine scaffold, has shown promising potential as a modulator of various biological targets, particularly in the context of kinase inhibition and cancer therapeutics. The following research brief synthesizes the latest findings on this compound, highlighting its structural attributes, mechanism of action, and therapeutic applications.

The structural complexity of 1-cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine is noteworthy, featuring a cyclohexanecarbonyl group linked to a piperazine moiety, which is further connected to a triazolopyrimidine core. This architecture is designed to enhance binding affinity and selectivity toward specific kinase domains. Recent studies have elucidated its role as a potent inhibitor of protein kinases involved in cell proliferation and survival pathways, making it a candidate for oncology drug development.

One of the key studies published in 2023 demonstrated the compound's efficacy in inhibiting the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in various cancers. In vitro assays revealed that the compound exhibited nanomolar IC50 values against multiple cancer cell lines, including breast and lung adenocarcinoma. Furthermore, in vivo studies using xenograft models showed significant tumor growth suppression with minimal off-target effects, underscoring its potential as a targeted therapeutic agent.

Beyond its anticancer properties, recent research has explored the compound's applicability in inflammatory and autoimmune diseases. A 2024 study highlighted its ability to modulate JAK-STAT signaling, suggesting utility in conditions like rheumatoid arthritis and psoriasis. The compound's dual functionality as a kinase inhibitor and immunomodulator positions it as a versatile scaffold for multifactorial diseases.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 1-cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine. Issues such as metabolic stability and oral bioavailability are currently under investigation, with several derivative compounds being synthesized to address these limitations. Collaborative efforts between academic and industrial researchers are expected to yield improved analogs in the near future.

In conclusion, 1-cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine represents a promising candidate in the realm of targeted therapy. Its multifaceted biological activities and potential for structural optimization make it a focal point of ongoing research. Continued exploration of its mechanisms and clinical translation will be critical to unlocking its full therapeutic potential.